Viguiestenin
Overview
Description
Viguiestenin is a germacranolide.
Scientific Research Applications
Germacranolides and Diterpenes in Viguiera Species
Research into Viguiera species, closely related to viguiestenin, has identified new diterpenes and heliangolides. These discoveries contribute to our understanding of the chemotaxonomic aspects of these species (Bohlmann et al., 1981).
Logic in Scientific Discovery
The broader scientific process, including hypothesis testing and study design, is crucial in research like that of viguiestenin. Understanding the logic behind scientific discovery helps in interpreting results and ensuring robust study designs (Popper, 1977).
Interspecies Alterity in Bioscience
Exploring relationships between human and non-human organisms in scientific research, as seen in studies related to viguiestenin, highlights the complexities and ethical considerations in such research (Bates, 2014).
Variable Importance in Predictive Modeling
Understanding variable importance in models, which can be relevant in the research of compounds like viguiestenin, is critical. This insight is particularly significant in fields like genomics, where predictor correlation is common (Nicodemus et al., 2010).
Experimental Vignette Methodology in Research
Vignette methodology, potentially applicable in viguiestenin research, offers a way to assess variables like attitudes and behaviors in a controlled yet realistic scenario, enhancing experimental realism (Aguinis & Bradley, 2014).
VIKOR Technique in Sustainability Studies
VIKOR, a multi-criteria decision-making method, could be applied in the research of viguiestenin, especially in sustainability contexts, to evaluate and rank alternatives under conflicting criteria (Mardani et al., 2016).
properties
CAS RN |
54153-71-8 |
|---|---|
Molecular Formula |
C21H28O7 |
Molecular Weight |
392.4 g/mol |
IUPAC Name |
[(1R,2R,4R,6R,8S,9Z,11R)-8-acetyloxy-4,9-dimethyl-14-methylidene-13-oxo-5,12-dioxatricyclo[9.3.0.04,6]tetradec-9-en-2-yl] 2-methylpropanoate |
InChI |
InChI=1S/C21H28O7/c1-10(2)19(23)27-16-9-21(6)17(28-21)8-14(25-13(5)22)11(3)7-15-18(16)12(4)20(24)26-15/h7,10,14-18H,4,8-9H2,1-3,5-6H3/b11-7-/t14-,15+,16+,17+,18-,21+/m0/s1 |
InChI Key |
VDPIGPWXCXCBKE-PTZLTHSXSA-N |
Isomeric SMILES |
C/C/1=C/[C@@H]2[C@@H]([C@@H](C[C@@]3([C@H](O3)C[C@@H]1OC(=O)C)C)OC(=O)C(C)C)C(=C)C(=O)O2 |
SMILES |
CC1=CC2C(C(CC3(C(O3)CC1OC(=O)C)C)OC(=O)C(C)C)C(=C)C(=O)O2 |
Canonical SMILES |
CC1=CC2C(C(CC3(C(O3)CC1OC(=O)C)C)OC(=O)C(C)C)C(=C)C(=O)O2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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